Cas no 62522-30-9 (1-Piperazinepentanoic acid, methyl ester)

• Product Name: 1-Piperazinepentanoic acid, methyl ester
• CAS No: 62522-30-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 441741
• PubChem ID: 70676469
• Update Time: 2025-10-23

1-Piperazinepentanoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepentanoic acid, methyl ester
• methyl 5-piperazin-1-ylpentanoate
• 62522-30-9
• METHYL 5-(PIPERAZIN-1-YL)PENTANOATE
• DTXSID50742625

• Inchi： 1S/C10H20N2O2/c1-14-10(13)4-2-3-7-12-8-5-11-6-9-12/h11H,2-9H2,1H3
• InChI Key： WAYDSYRQCUKMDS-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCN1CCNCC1)=O

Computed Properties

• Exact Mass: 200.1526
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Additional information on 1-Piperazinepentanoic acid, methyl ester

1-Piperazinepentanoic Acid, Methyl Ester (CAS No. 62522-30-9): A Comprehensive Overview

1-Piperazinepentanoic acid, methyl ester (CAS No. 62522-30-9) is a specialized organic compound that has garnered attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as methyl 1-piperazinepentanoate, belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug development and chemical synthesis. With the increasing demand for novel bioactive molecules, 1-Piperazinepentanoic acid methyl ester has become a subject of interest in both academic and industrial settings.

The molecular structure of 1-Piperazinepentanoic acid, methyl ester features a piperazine ring attached to a pentanoic acid methyl ester moiety. This combination imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) targeting drugs. The ester group in the compound enhances its solubility and bioavailability, which are critical factors in drug design.

One of the key reasons for the growing interest in CAS 62522-30-9 is its relevance in modern drug discovery. The piperazine ring is a common pharmacophore found in many FDA-approved drugs, including antidepressants, antipsychotics, and antihistamines. As such, methyl 1-piperazinepentanoate serves as a versatile scaffold for designing new therapeutic agents. Recent studies have highlighted its potential in targeting G-protein-coupled receptors (GPCRs), which are crucial in treating neurological disorders.

In addition to its pharmaceutical applications, 1-Piperazinepentanoic acid, methyl ester is also utilized in biochemical research. Its ability to act as a ligand or a modifier in enzymatic reactions makes it a valuable tool for studying protein-ligand interactions. The compound's stability under various pH conditions further enhances its utility in laboratory settings. Researchers are increasingly incorporating it into high-throughput screening assays to identify potential drug candidates.

The synthesis of 1-Piperazinepentanoic acid, methyl ester typically involves the reaction of piperazine with a suitable pentanoic acid derivative, followed by esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These methods align with the broader trend of green chemistry, which emphasizes sustainable and efficient synthetic processes. The compound's compatibility with modern synthetic methodologies makes it a preferred choice for chemists.

Market trends indicate a rising demand for piperazine-based compounds, driven by their applications in drug development and agrochemicals. 1-Piperazinepentanoic acid, methyl ester is no exception, with suppliers reporting increased inquiries from pharmaceutical companies and research institutions. The compound's availability in high purity grades (e.g., >98%) ensures its suitability for rigorous research and industrial applications. Furthermore, its stability under standard storage conditions makes it a reliable reagent for long-term projects.

From an SEO perspective, queries related to CAS 62522-30-9 often include terms like "piperazine derivatives," "methyl ester synthesis," and "pharmaceutical intermediates." Researchers and industry professionals frequently search for information on the compound's physical and chemical properties, synthetic routes, and applications in drug discovery. Addressing these topics in detail can enhance the visibility of this content in search engine results, making it a valuable resource for the scientific community.

In conclusion, 1-Piperazinepentanoic acid, methyl ester (CAS No. 62522-30-9) is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its structural versatility, combined with its applicability in modern synthetic chemistry, positions it as a key player in the development of new therapeutic agents. As the demand for innovative bioactive molecules grows, this compound is likely to remain a focal point of scientific exploration and industrial application.